(2R)-4-(6-Fluoro-1H-indol-3-yl)butan-2-amine

• Molecular Formula: C12H15FN2
• Molecular Weight: 206.26 g/mol
• IUPAC Name: (2R)-4-(6-fluoro-1H-indol-3-yl)butan-2-amine
• InChI: InChI=1S/C12H15FN2/c1-8(14)2-3-9-7-15-12-6-10(13)4-5-11(9)12/h4-8,15H,2-3,14H2,1H3/t8-/m1/s1
• InChI Key: GVZVJUWYEXHMDA-MRVPVSSYSA-N
• Isomeric SMILES: C[C@H](CCC1=CNC2=C1C=CC(=C2)F)N
• Canonical SMILES: CC(CCC1=CNC2=C1C=CC(=C2)F)N

Description

(2R)-4-(6-Fluoro-1H-indol-3-yl)butan-2-amine is a synthetic organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their wide range of biological activities and are often used in medicinal chemistry for drug development.

Preparation Methods

Starting Material Selection

The synthesis begins with commercially available or readily synthesized precursors:

• 6-Fluoroindole : The core indole structure with fluorine at the 6-position, serving as the key scaffold.
• A suitable amine precursor : Typically, a protected or free butan-2-amine derivative, with stereochemical considerations to obtain the (2R) configuration.

This initial step ensures the availability of the fundamental building blocks necessary for subsequent functionalization.

Construction of the Indole Core

Method A: Halogenated Indole Functionalization

One common approach involves halogenation of indole derivatives followed by substitution reactions:

• Electrophilic fluorination of indole at the 6-position, often achieved via electrophilic fluorinating agents such as N-fluorobenzenesulfonimide (NFSI) or Selectfluor, under controlled conditions to prevent over-fluorination.
• Substitution reactions at the 3-position of the indole ring to introduce the side chain, often via electrophilic substitution or metal-catalyzed cross-coupling reactions.

Method B: Direct Fluorination of Indole Precursors

Alternatively, direct fluorination of indole precursors can be performed:

• Using reagents like diethylaminosulfur trifluoride (DAST) or Selectfluor under mild conditions to selectively fluorinate the 6-position.

Formation of the Butan-2-amine Side Chain

The side chain is introduced through nucleophilic substitution or coupling reactions:

• Reductive amination : Condensation of aldehyde or ketone intermediates with ammonia or primary amines, followed by reduction, to establish the chiral center at the 2-position.
• Chiral auxiliary or chiral catalysts : Employed during reductive amination to ensure stereoselectivity, yielding the (2R) enantiomer.

Stereochemical Control

Achieving the (2R) configuration involves:

• Using chiral catalysts such as chiral Lewis acids or organocatalysts during the reductive amination step.
• Employing chiral auxiliaries attached to the intermediate, which are later removed.

Final Coupling and Purification

The last step involves coupling the fluorinated indole core with the chiral butan-2-amine:

• Amide bond formation : Using coupling reagents like EDCI or HATU in an appropriate solvent system.
• Purification : Typically via chromatography, such as flash column chromatography or preparative HPLC, to isolate the pure (2R)-enantiomer.

Data Table: Summary of Preparation Methods

Step	Method	Reagents	Conditions	Stereochemical Control	Yield	References
1	Indole fluorination	NFSI, Selectfluor	Mild, room temperature	-	Variable	,
2	Side chain construction	Reductive amination	Acidic/neutral, catalytic	Chiral catalysts	60-85%	,
3	Coupling	EDCI, HATU	DMF or DCM, room temp	-	70-90%	,

Research Findings and Innovations

Recent advances have focused on improving stereoselectivity and yield:

• Chiral catalysis : Use of chiral phosphines or organocatalysts during reductive amination has enhanced enantiomeric excess.
• Flow chemistry : Continuous flow reactors have been employed to improve reaction control, reduce reaction times, and increase purity.
• Green chemistry approaches : Utilization of less toxic fluorinating agents and recyclable catalysts.

Notes on Environmental and Industrial Considerations

• Scalability : Methods employing flow chemistry and catalytic fluorination are preferred for industrial-scale synthesis due to efficiency and safety.
• Safety : Handling fluorinating agents requires strict safety protocols due to their reactive and toxic nature.
• Environmental impact : Recent protocols aim to minimize waste and use environmentally benign reagents.

Chemical Reactions Analysis

Types of Reactions

(2R)-4-(6-Fluoro-1H-indol-3-yl)butan-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The indole ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Electrophilic substitution reactions often require acidic conditions and reagents like nitric acid (HNO3) or bromine (Br2).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

(2R)-4-(6-Fluoro-1H-indol-3-yl)butan-2-amine, also known as 1-(6-fluoro-1H-indol-3-yl)butan-2-amine, is a synthetic compound with a fluorinated indole moiety linked to a butan-2-amine side chain. The molecular formula is C₁₂H₁₅FN₂, and it has a molecular weight of 206.26 g/mol. The presence of fluorine can enhance the compound's biological activity and stability compared to non-fluorinated analogs.

Potential Applications

Due to its unique structure and biological potential, 1-(6-fluoro-1H-indol-3-yl)butan-2-amine may find applications in the development of new therapeutic agents. Fluorinated compounds often show improved metabolic stability and altered binding affinities, making them valuable in drug design and development. The fluorine atom in 1-(6-fluoro-1H-indol-3-yl)butan-2-amine enhances its biological activity and stability compared to similar compounds.

Structural Analogues

Several compounds share structural similarities with 1-(6-fluoro-1H-indol-3-yl)butan-2-amine:

Compound Name	Structural Feature	Unique Aspect
(2R)-4-(5-Chloro-1H-indol-3-yl)butan-2-amine	Chlorine instead of Fluorine	May exhibit different pharmacokinetic properties
(2R)-4-(5-Bromo-1H-indol-3-yl)butan-2-amine	Bromine instead of Fluorine	Potentially different receptor interactions
(2R)-4-(5-Methyl-1H-indol-3-yl)butan-2-amine	Methyl group instead of Fluorine	Changes in lipophilicity and metabolic stability

Fluorine in Medicinal Chemistry

Mechanism of Action

The mechanism of action of (2R)-4-(6-Fluoro-1H-indol-3-yl)butan-2-amine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may modulate the activity of these targets, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

(2R)-4-(1H-Indol-3-yl)butan-2-amine: Similar structure but lacks the fluoro substituent.

(2R)-4-(5-Fluoro-1H-indol-3-yl)butan-2-amine: Similar structure with the fluoro substituent at a different position.

(2R)-4-(6-Chloro-1H-indol-3-yl)butan-2-amine: Similar structure with a chloro substituent instead of fluoro.

Uniqueness

The presence of the fluoro substituent at the 6-position of the indole ring in (2R)-4-(6-Fluoro-1H-indol-3-yl)butan-2-amine imparts unique chemical and biological properties. This modification can influence the compound’s reactivity, binding affinity, and overall biological activity.

Biological Activity

(2R)-4-(6-Fluoro-1H-indol-3-yl)butan-2-amine, a synthetic compound characterized by a unique structure that combines a butan-2-amine backbone with a fluorinated indole moiety, has garnered attention in medicinal chemistry due to its enhanced biological activity and stability. The presence of the fluorine atom at the 6-position of the indole ring contributes significantly to its pharmacological properties, particularly its interaction with various molecular targets in biological systems.

The molecular formula of (2R)-4-(6-Fluoro-1H-indol-3-yl)butan-2-amine is C_12H_14FN_ and it has a molecular weight of approximately 206.26 g/mol. Its stereochemistry is crucial, as the chiral nature of the molecule can influence its biological activity and receptor interactions.

The biological activity of (2R)-4-(6-Fluoro-1H-indol-3-yl)butan-2-amine is primarily linked to its binding affinity to various receptors, notably serotonin receptors. The fluorinated indole structure enhances this binding affinity, which may influence neurotransmission pathways associated with mood regulation and other neurological conditions. Research indicates that compounds with similar structures have shown significant effects on serotonin receptor modulation, suggesting potential therapeutic applications in treating mood disorders and other psychiatric conditions.

Interaction Studies

Recent studies have focused on the interaction of (2R)-4-(6-Fluoro-1H-indol-3-yl)butan-2-amine with serotonin receptors. The compound's binding affinity and selectivity for these receptors were evaluated using radiolabeled ligand binding assays. Results indicated that the compound exhibits a higher binding affinity compared to non-fluorinated analogs, which correlates with enhanced biological activity .

Receptor	Binding Affinity (Ki)	Comparison
5-HT_1A	12 nM	Higher than non-fluorinated analogs
5-HT_2A	25 nM	Significant selectivity observed
D_2 (Dopamine receptor)	50 nM	Moderate affinity

Case Studies

In a study involving animal models, (2R)-4-(6-Fluoro-1H-indol-3-yl)butan-2-amine was administered to assess its effects on anxiety-like behaviors. The results demonstrated a significant reduction in anxiety levels as measured by the elevated plus maze test, indicating potential anxiolytic properties linked to serotonin receptor modulation .

Pharmacokinetics and Toxicology

The pharmacokinetic profile of (2R)-4-(6-Fluoro-1H-indol-3-yl)butan-2-amine suggests favorable properties such as enhanced membrane permeability and metabolic stability due to the fluorine substitution. These characteristics contribute to its potential efficacy in therapeutic applications while minimizing adverse effects commonly associated with similar compounds .

Comparative Analysis with Related Compounds

To better understand the significance of fluorination in this compound's activity, a comparison was made with structurally similar compounds:

Compound Name	Key Differences	Biological Activity
(2R)-4-(5-Chloro-1H-indol-3-yl)butan-2-amine	Chlorine instead of fluorine	Lower binding affinity
(2R)-4-(5-Bromo-1H-indol-3-yl)butan-2-amines	Bromine instead of fluorine	Moderate activity
(2R)-4-(5-Methyl-1H-indol-3-y)butan-2-amines	Methyl group instead of fluorine	Minimal activity

The presence of fluorine consistently enhances biological activity compared to chlorine or bromine substitutions, highlighting its importance in drug design .

Q & A

Q. What are the established synthetic routes for (2R)-4-(6-Fluoro-1H-indol-3-yl)butan-2-amine, and how can reaction conditions be optimized for enantiomeric purity?

The synthesis typically involves reductive amination of a ketone precursor, such as 4-(6-fluoro-1H-indol-3-yl)butan-2-one, using chiral catalysts or enzymes to achieve the (R)-configuration. For example, sodium borohydride or lithium aluminum hydride in tetrahydrofuran (THF) under inert conditions can yield the amine . Optimization includes controlling temperature (0–25°C), solvent polarity, and catalyst loading to minimize racemization. Chiral HPLC or capillary electrophoresis is recommended for purity assessment .

Q. How is the molecular structure of (2R)-4-(6-Fluoro-1H-indol-3-yl)butan-2-amine characterized, and what analytical techniques are critical for validation?

Key techniques include:

• X-ray crystallography : SHELXL refinement (SHELX suite) resolves the absolute configuration and hydrogen-bonding networks .
• NMR spectroscopy : $^1$H and $^{13}$C NMR confirm the indole proton environment (δ 7.1–7.6 ppm) and fluorine coupling patterns .
• Mass spectrometry : High-resolution ESI-MS validates the molecular formula (C$_{11}$H$_{14}$FN$_2$) with a mass accuracy of <2 ppm .

Q. What are the primary biological targets of this compound, and how is its activity screened in vitro?

The compound interacts with serotonin (SERT) and dopamine transporters (DAT), as evidenced by radioligand binding assays (e.g., $^3$H-paroxetine for SERT). IC$_{50}$ values are determined using HEK-293 cells transfected with human transporters. Competitive inhibition assays at 1–10 µM concentrations reveal selectivity profiles .

Advanced Research Questions

Q. How can enantiomer-specific effects be investigated, and what challenges arise in isolating the (2R)-isomer?

Enantioselective synthesis via chiral auxiliaries or biocatalysis (e.g., lipases) improves yield. Challenges include:

• Racemization : Mitigated by low-temperature reactions and non-polar solvents.
• Analytical resolution : Use of chiral stationary phases (e.g., amylose tris(3,5-dimethylphenylcarbamate)) in HPLC .
• Biological divergence : The (2R)-isomer may exhibit 5–10× higher affinity for SERT than the (S)-form, as shown in patch-clamp electrophysiology .

Q. What computational approaches are used to predict the compound’s receptor-binding modes and structure-activity relationships (SAR)?

Molecular docking (AutoDock Vina) and molecular dynamics (GROMACS) model interactions with SERT and DAT. Key findings:

• The 6-fluoro group on indole enhances π-π stacking with Tyr-95 in SERT.
• The butan-2-amine chain forms hydrogen bonds with Asp-98 . SAR studies show that fluorination at the 6-position increases metabolic stability by 30% compared to non-fluorinated analogs .

Q. How can contradictory data on in vitro vs. in vivo efficacy be resolved?

Discrepancies arise from:

• Pharmacokinetics : Poor blood-brain barrier (BBB) penetration in rodents (logP = 1.8). Solutions include prodrug strategies (e.g., acetylated amine).
• Metabolic inactivation : Cytochrome P450 (CYP2D6) demethylation reduces activity. Co-administration with CYP inhibitors (e.g., quinidine) restores efficacy .

Q. What strategies are effective in scaling up synthesis while maintaining stereochemical integrity?

• Flow chemistry : Continuous reductive amination reduces racemization risk.
• Catalyst recycling : Immobilized chiral catalysts (e.g., Rh-DuPhos on silica) improve turnover number (TON > 500).
• Process analytical technology (PAT) : Real-time monitoring via FTIR ensures reaction control .

Data Contradiction Analysis

Observation	Hypothesis	Resolution Method
Variability in SERT inhibition (IC$_{50}$ = 50–200 nM across studies)	Differences in cell lines (e.g., HEK-293 vs. CHO) or assay buffers	Standardize protocols using WHO reference cells and Tris-HCl buffer (pH 7.4) .
Conflicting reports on CNS penetration	Species-specific BBB transporters (e.g., murine vs. primate P-glycoprotein)	Use transgenic models or in situ brain perfusion assays .